(3S,5S,9R,10R,13R,14R,17R)-3-[(2R,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-10,13-dimethyl-17-[(1S)-1-[(2S,5R,6S)-5-methyl-6-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]ethyl]-1,2,3,4,5,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-6-one

• Molecular Formula: C45H72O17
• Molecular Weight: 885 g/mol
• IUPAC Name: (3S,5S,9R,10R,13R,14R,17R)-3-[(2R,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-10,13-dimethyl-17-[(1S)-1-[(2S,5R,6S)-5-methyl-6-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]ethyl]-1,2,3,4,5,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-6-one
• InChI: InChI=1S/C45H72O17/c1-18-7-10-29(59-40(18)62-42-38(55)35(52)32(49)21(4)57-42)19(2)24-8-9-25-23-16-28(47)27-15-22(11-13-45(27,6)26(23)12-14-44(24,25)5)58-43-39(36(53)33(50)30(17-46)60-43)61-41-37(54)34(51)31(48)20(3)56-41/h16,18-22,24-27,29-43,46,48-55H,7-15,17H2,1-6H3/t18-,19+,20+,21+,22+,24-,25+,26+,27-,29+,30-,31+,32+,33-,34-,35-,36+,37-,38-,39-,40+,41+,42+,43-,44-,45-/m1/s1
• InChI Key: OFFJUHSISSNBNT-UHKRFZHBSA-N
• Isomeric SMILES: C[C@@H]1CC[C@H](O[C@H]1O[C@H]2[C@@H]([C@@H]([C@H]([C@@H](O2)C)O)O)O)[C@@H](C)[C@H]3CC[C@@H]4[C@@]3(CC[C@H]5C4=CC(=O)[C@@H]6[C@@]5(CC[C@@H](C6)O[C@H]7[C@@H]([C@H]([C@@H]([C@H](O7)CO)O)O)O[C@H]8[C@@H]([C@@H]([C@H]([C@@H](O8)C)O)O)O)C)C
• Canonical SMILES: CC1CCC(OC1OC2C(C(C(C(O2)C)O)O)O)C(C)C3CCC4C3(CCC5C4=CC(=O)C6C5(CCC(C6)OC7C(C(C(C(O7)CO)O)O)OC8C(C(C(C(O8)C)O)O)O)C)C
• synonyms: 26-O-rhamnopyranosylpolypodogen-3-O-rhamnopyranosyl-(1--2)-glucopyranoside; polypodoside A

Description

(3S,5S,9R,10R,13R,14R,17R)-3-[(2R,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-10,13-dimethyl-17-[(1S)-1-[(2S,5R,6S)-5-methyl-6-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]ethyl]-1,2,3,4,5,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-6-one is a natural product found in Polypodium vulgare, Polypodium glycyrrhiza, and Polypodium virginianum with data available.

Scientific Research Applications

Solubility and Physical Properties

Research on compounds with complex structures often includes studies on their solubility and physical properties. For example, a study by Gong et al. (2012) examined the solubility of various saccharides in ethanol–water solutions, highlighting the importance of understanding the solubility characteristics of complex molecules for their application in different solvents (Gong et al., 2012).

Biological Activities and Interactions

Another aspect of research on complex molecules is investigating their biological activities and interactions with biological molecules. For instance, Ruiz-Ferrer et al. (2021) explored novel sesquiterpenoid skeletons by studying the molecular rearrangements of specific derivatives, shedding light on the potential bioactive properties of complex molecules (Ruiz-Ferrer et al., 2021).

Potential Therapeutic Applications

The exploration of complex molecules also extends to their potential therapeutic applications. Skariyachan et al. (2011) conducted a computer-aided screening to evaluate herbal compounds against MRSA infections, demonstrating how complex molecules can be screened for potential antimicrobial activities (Skariyachan et al., 2011).